Cas no 1805937-65-8 (Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate)
Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate
-
- Inchi: 1S/C10H10BrF2NO2/c1-5-8(10(12)13)9(11)6(4-14-5)3-7(15)16-2/h4,10H,3H2,1-2H3
- InChI Key: NEAJJLOERUROSK-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C(C)=NC=C1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029058897-1g |
Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate |
1805937-65-8 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate
Recent Advances in the Application of Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate (CAS: 1805937-65-8) in Chemical Biology and Pharmaceutical Research
Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate (CAS: 1805937-65-8) is a versatile pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the development of novel therapeutic agents.
One of the most significant applications of Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have leveraged the reactivity of the bromo and difluoromethyl groups in this compound to design potent and selective kinase inhibitors. For instance, a 2023 study demonstrated its incorporation into a series of pyridine-based inhibitors targeting the JAK-STAT pathway, showing promising results in preclinical models of autoimmune diseases.
In addition to its role in kinase inhibitor development, Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate has been investigated for its potential in agrochemical research. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of small molecules, making this compound an attractive candidate for the design of next-generation pesticides. Recent work has shown that derivatives of this compound exhibit potent herbicidal activity, with improved environmental safety profiles compared to traditional agrochemicals.
The synthetic versatility of Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate has also been explored in the context of fluorine chemistry. Fluorine-containing compounds are increasingly important in drug discovery due to their ability to modulate pharmacokinetic properties. Researchers have developed novel methodologies for further functionalizing this compound, enabling the introduction of additional fluorine atoms or other heteroatoms to fine-tune biological activity. A 2024 publication highlighted a catalytic approach to converting the bromo group into a trifluoromethyl group, expanding the toolbox for medicinal chemists.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate. Recent efforts have focused on optimizing its production to meet the growing demand from both academic and industrial researchers. Advances in continuous flow chemistry and green synthetic methods have shown potential for improving the efficiency and sustainability of its manufacturing process.
In conclusion, Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate (CAS: 1805937-65-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for the development of kinase inhibitors, agrochemicals, and other bioactive molecules. Ongoing research continues to uncover new applications and synthetic strategies for this compound, solidifying its importance in modern drug discovery and development.
1805937-65-8 (Methyl 4-bromo-3-(difluoromethyl)-2-methylpyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)